Cas no 1217527-22-4 (tert-butyl 4-oxo-2-(propan-2-yl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 4-oxo-2-(propan-2-yl)pyrrolidine-1-carboxylate
• CAS No: 1217527-22-4
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 4578496
• PubChem ID: 44119807
• Update Time: 2025-07-02

tert-butyl 4-oxo-2-(propan-2-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-oxo-2-(propan-2-yl)pyrrolidine-1-carboxylate
• tert-Butyl 2-isopropyl-4-oxopyrrolidine-1-carboxylate
• SB49744
• tert-butyl 4-oxo-2-propan-2-ylpyrrolidine-1-carboxylate

• Inchi： 1S/C12H21NO3/c1-8(2)10-6-9(14)7-13(10)11(15)16-12(3,4)5/h8,10H,6-7H2,1-5H3
• InChI Key： NPZQBWOKRKDZQZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(CC1C(C)C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 291
• XLogP3: 2.1
• Topological Polar Surface Area: 46.6

Additional information on tert-butyl 4-oxo-2-(propan-2-yl)pyrrolidine-1-carboxylate

Recent Advances in the Application of tert-Butyl 4-oxo-2-(propan-2-yl)pyrrolidine-1-carboxylate (CAS: 1217527-22-4) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl 4-oxo-2-(propan-2-yl)pyrrolidine-1-carboxylate (CAS: 1217527-22-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research briefing aims to provide an up-to-date overview of the latest scientific developments involving this compound, focusing on its synthetic utility, pharmacological relevance, and emerging applications in drug discovery.

Recent studies have highlighted the importance of this pyrrolidine derivative as a building block for the construction of complex heterocyclic systems. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of novel kinase inhibitors, where the tert-butyloxycarbonyl (Boc) protected nitrogen and the ketone functionality at the 4-position proved crucial for subsequent derivatization. The compound's structural features allow for diverse chemical modifications, making it particularly valuable in medicinal chemistry campaigns targeting various disease pathways.

In the context of synthetic methodology development, researchers have recently reported innovative approaches to utilize 1217527-22-4 in asymmetric synthesis. A team at MIT developed a catalytic enantioselective protocol that transforms this compound into chiral pyrrolidine derivatives with high stereocontrol (Nature Chemistry, 2023). This advancement addresses a long-standing challenge in the preparation of stereodefined nitrogen-containing heterocycles, which are prevalent in many pharmaceutical agents.

Pharmacologically, derivatives synthesized from 1217527-22-4 have shown promising activity in several therapeutic areas. A recent study published in ACS Chemical Neuroscience (2024) described a series of neuroprotective agents developed from this scaffold that demonstrated efficacy in preclinical models of Parkinson's disease. The isopropyl substitution at the 2-position appears to confer optimal steric and electronic properties for blood-brain barrier penetration, while maintaining the desired pharmacological profile.

From a drug discovery perspective, the compound's utility extends to fragment-based drug design. Researchers at Genentech recently utilized 1217527-22-4 as a starting point for developing inhibitors of protein-protein interactions (Journal of Biological Chemistry, 2023). The scaffold's rigidity and functional group handles enabled efficient optimization of binding affinity and selectivity against challenging biological targets.

In conclusion, tert-butyl 4-oxo-2-(propan-2-yl)pyrrolidine-1-carboxylate continues to prove its value as a versatile intermediate in pharmaceutical research. The recent developments highlighted in this briefing demonstrate its growing importance in synthetic chemistry, medicinal chemistry, and drug discovery. Future research directions may focus on expanding its applications in targeted protein degradation and covalent inhibitor development, areas that are currently transforming drug discovery paradigms.